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Isatin-5-Carboxylic Acid: A Technical Overview
Isatin-5-carboxylic acid is a derivative of isatin, a bicyclic organic compound. The core structure

consists of an indole nucleus that is oxidized at positions 2 and 3. This technical guide provides

a concise overview of its chemical identity, focusing on its structure and formal nomenclature.

Chemical Structure and IUPAC Name
The molecular structure of Isatin-5-carboxylic acid is characterized by the fusion of a benzene

ring and a pyrrolidine ring, with ketone groups at the C2 and C3 positions of the pyrrolidine

ring. A carboxylic acid group (-COOH) is substituted at the C5 position of the benzene ring.

IUPAC Name: The formal name for this compound according to the International Union of Pure

and Applied Chemistry (IUPAC) nomenclature is 2,3-dioxo-1H-indole-5-carboxylic acid, also

commonly referred to as 2,3-dioxoindoline-5-carboxylic acid[1].

Identifier Value

IUPAC Name 2,3-dioxo-1H-indole-5-carboxylic acid

Alternate Name 2,3-dioxoindoline-5-carboxylic acid[1]

Molecular Formula C₉H₅NO₄

CAS Number 25128-32-9[1]
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Structural Relationships
To understand the structure of Isatin-5-carboxylic acid, it is useful to consider its parent

molecule, isatin, and the logical addition of the functional group. The following diagram

illustrates this structural relationship.
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Figure 1. Logical relationship of Isatin-5-carboxylic acid to its core components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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